Cas no 389621-34-5 (1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1R,2R,7aR)-)
389621-34-5 structure
Product Name:1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1R,2R,7aR)-
CAS No:389621-34-5
MF:C10H20N2
MW:168.279202461243
CID:299001
PubChem ID:45096387
Update Time:2025-04-19
1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1R,2R,7aR)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1R,2R,7aR)-
- 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-,(1R,2R,7aR)-(9CI)
- 389621-34-5
-
- Inchi: 1S/C10H20N2/c1-7(2)8-6-12-5-3-4-9(12)10(8)11/h7-10H,3-6,11H2,1-2H3/t8-,9+,10+/m0/s1
- InChI Key: NCTGJQCEKGJWIA-IVZWLZJFSA-N
- SMILES: N12CCC[C@@H]1[C@@H]([C@H](C(C)C)C2)N
Computed Properties
- Exact Mass: 168.16300
- Monoisotopic Mass: 168.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 29.26000
- LogP: 1.70210
1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1R,2R,7aR)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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